Cas no 2228477-87-8 (3-(furan-3-yloxy)pyrrolidine)

• Product Name: 3-(furan-3-yloxy)pyrrolidine
• CAS No: 2228477-87-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6000166
• PubChem ID: 165882110
• Update Time: 2025-10-29

3-(furan-3-yloxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-3-yloxy)pyrrolidine
• 2228477-87-8
• EN300-1831864

• Inchi： 1S/C8H11NO2/c1-3-9-5-7(1)11-8-2-4-10-6-8/h2,4,6-7,9H,1,3,5H2
• InChI Key： YGPWPJCVUKEFEY-UHFFFAOYSA-N
• SMILES： O(C1=COC=C1)C1CNCC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(furan-3-yloxy)pyrrolidine

Professional Introduction to Compound with CAS No. 2228477-87-8 and Product Name 3-(furan-3-yloxy)pyrrolidine

3-(furan-3-yloxy)pyrrolidine, identified by the CAS number 2228477-87-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ether exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular pharmacology. The compound's pyrrolidine ring, linked to a furan moiety via an oxygen atom, creates a versatile scaffold that can be modified for various biological activities.

The structural configuration of 3-(furan-3-yloxy)pyrrolidine makes it an attractive candidate for further exploration in the development of novel therapeutic agents. The presence of both the pyrrolidine and furan rings suggests possible interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. This dual functionality has been leveraged in the design of molecules that exhibit both metabolic stability and bioavailability, key factors in drug design.

In recent years, there has been growing interest in the synthesis and characterization of 3-(furan-3-yloxy)pyrrolidine derivatives due to their reported pharmacological properties. Studies have indicated that modifications to this core structure can lead to compounds with enhanced binding affinity and selectivity for specific targets. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The oxygen bridge between the pyrrolidine and furan rings provides a stable yet flexible platform for further functionalization, enabling the creation of diverse chemical libraries.

The chemical properties of 3-(furan-3-yloxy)pyrrolidine also make it a valuable intermediate in organic synthesis. Its ability to participate in various reactions, such as nucleophilic substitution and condensation reactions, allows for the introduction of additional functional groups. This adaptability has been exploited in the development of synthetic routes that are both efficient and scalable, facilitating its use in industrial applications. Furthermore, the compound's solubility profile and thermal stability make it suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have further illuminated the potential of 3-(furan-3-yloxy)pyrrolidine as a pharmacophore. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into its mechanism of action. These simulations have guided experimental efforts by identifying key structural features that contribute to its biological activity. Such interdisciplinary approaches highlight the importance of integrating computational methods with traditional synthetic chemistry to accelerate drug discovery.

The synthesis of 3-(furan-3-yloxy)pyrrolidine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution reactions, where halogenated furans react with pyrrolidine derivatives under controlled conditions. Advances in catalytic systems have improved the efficiency of these reactions, reducing waste and energy consumption. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

The biological evaluation of 3-(furan-3-yloxy)pyrrolidine has revealed promising activities in several disease models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Moreover, its interaction with certain enzymes has suggested applications in neurodegenerative disorders, where it may help mitigate oxidative stress and neuroinflammation. These findings underscore the compound's therapeutic relevance and justify further investigation into its clinical potential.

As research continues to uncover new applications for 3-(furan-3-yloxy)pyrrolidine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. Such partnerships facilitate the translation of laboratory discoveries into tangible therapeutic solutions. The compound's unique structural features offer a rich foundation for innovation, driving the development of next-generation drugs that address unmet medical needs. The ongoing exploration of its pharmacological properties ensures that 2228477-87-8 will remain a cornerstone in medicinal chemistry research.

In conclusion,3-(furan-3-yloxy)pyrrolidine represents a compelling compound with significant potential in pharmaceutical applications. Its structural versatility, coupled with its reported biological activities, positions it as a valuable scaffold for drug discovery. As research progresses, further insights into its mechanisms of action and synthetic modifications will continue to expand its therapeutic possibilities. The integration of cutting-edge technologies and collaborative efforts will be essential in realizing its full potential as a medicinal agent.